Cas no 27013-89-4 (Phenol, 4-isooctyl-)

• Product Name: Phenol, 4-isooctyl-
• CAS No: 27013-89-4
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 259187
• PubChem ID: 168643
• Update Time: 2025-04-19

Phenol, 4-isooctyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-isooctyl-
• 4-(6-methylheptyl)phenol
• 4-Isooctylphenol
• Phenol, 4-isooctyl- (9CI)
• Phenol, p-isooctyl-
• p-Isooctylphenol
• DTXSID70181496
• XVT01G7GRG
• NS00021971
• EINECS 248-164-4
• UNII-XVT01G7GRG
• SCHEMBL237709
• 27013-89-4

• Inchi： 1S/C14H22O/c1-12(2)6-4-3-5-7-13-8-10-14(15)11-9-13/h8-12,15H,3-7H2,1-2H3
• InChI Key： HVXRCAWUNAOCTA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCCCC(C)C

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids